Cas no 28159-98-0 (Irgarol)

• Product Name: Irgarol
• CAS No: 28159-98-0
• MF: C₁₁H₁₉N₅S
• MW: 253.36705994606
• MDL: MFCD01863779
• CID: 53280
• PubChem ID: 160871206
• Update Time: 2025-04-18

Irgarol Chemical and Physical Properties

Names and Identifiers

• N'-tert-butyl-N-cyclopropyl-6-(methylthio)-1,3,5-triazine-2,4-diamine
• Irgarol 1051
• 2-(tert-Butylamino)-4-(cyclopropylamino)-6-(methylthio)-1,3,5-triazine
• Irgarol 1051 0
• 2-(Tert-Butylamino)-4-(Cyclopropylamino)-6-(Methylthio)-S-Triazine
• Cybutryne
• Cybutryne Solution
• Irgarol
• Irgarol®
• 2-(tert-ButylaMino)-4-(cyclopropylaMino)-6-(Methylthio)-1,3,5-tr
• 2-N-tert-butyl-4-N-cyclopropyl-6-methylsulfanyl-1,3,5-triazine-2,4-diamine
• N2-tert-butyl-N4-cyclopropyl-6-(methylsulfanyl)-1,3,5-triazine-2,4-diamine
• N2-tert-butyl-N4-cyclopropyl-6-methylthio-1,3,5-triazine-2,4-diamine
• N-cyclopropyl-N’-(1,1-dimethylethyl)-6-(methylthio)-1,3,5-triazine-2,4-diamine
• Cybutryne [ISO]
• N2-(tert-Butyl)-N4-cyclopropyl-6-(methylthio)-1,3,5-triazine-2,4-diamine
• E7B77O21GH
• 1,3,5-Triazine-2,4-diamine, N-c
• HSDB 8441
• BS-16875
• HDHLIWCXDDZUFH-UHFFFAOYSA-N
• ?Irgarol
• I0842
• CHEBI:5962
• 2-(tert-Butylamino)-4-(cyclopropylamino)-6-(methylthio)-135-triazine
• DTXSID3032416
• Irgarol(R), PESTANAL(R), analytical standard
• CHEMBL3185551
• Irgarol 1051 10 microg/mL in Cyclohexane
• UNII-E7B77O21GH
• SCHEMBL8008580
• NCGC00255369-01
• n-cyclopropyl-n'-(1,1-dimethylethyl)-6-(methylthio)-1,3,5-triazine-2,4-diamine
• FT-0670416
• EINECS 248-872-3
• 2-Methylthio-4-tert-butylamino-6-cyclopropylamino-S-triazine
• 28159-98-0
• IRGAROL [MI]
• CS-W012602
• 1,3,5-Triazine-2,4-diamine, N2-cyclopropyl-N4-(1,1-dimethylethyl)-6-(methylthio)-
• D91205
• NS00000272
• Q1147281
• Tox21_302267
• SCHEMBL241791
• 1,3,5-Triazine-2,4-diamine, N-cyclopropyl-N'-(1,1-dimethylethyl)-6-(methylthio)-
• N-tert-butyl-N'-cyclopropyl-6-(methylsulfanyl)-1,3,5-triazine-2,4-diamine
• Irgarol 1051 100 microg/mL in Cyclohexane
• N-tert-Butyl-N-cyclopropyl-6-(methylthio)-1,3,5-triazine-2,4-diamine
• AKOS025310885
• 2-methylthio-4-t-butylamino-6-cyclopropylamino-s-triazine
• N2-tert-butyl-N4-cyclopropyl-6-(methylthio)-1,3,5-triazine-2,4-diamine
• MFCD01863779
• N(SUP 2)-TERT-BUTYL-N(SUP 4)-CYCLOPROPYL-6-METHYLTHIO-1,3,5-TRIAZINE-2,4-DIAMINE
• CAS-28159-98-0
• SB73237
• C11H19N5S
• DTXCID1012416
• DB-029303
• N2-Cyclopropyl-N4-(1,1-dimethylethyl)-6-(methylthio)-1,3,5-triazine-2,4-diamine

• MDL： MFCD01863779
• Inchi： 1S/C11H19N5S/c1-11(2,3)16-9-13-8(12-7-5-6-7)14-10(15-9)17-4/h7H,5-6H2,1-4H3,(H2,12,13,14,15,16)
• InChI Key： HDHLIWCXDDZUFH-UHFFFAOYSA-N
• SMILES： S(C)C1N=C(N=C(N=1)NC1CC1)NC(C)(C)C

Computed Properties

• Exact Mass: 253.13600
• Monoisotopic Mass: 253.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 88

Experimental Properties

• Color/Form: White powder
• Density: 1.2
• Melting Point: 126.0 to 130.0 deg-C
• Boiling Point: 363℃ (e)
• Flash Point: 212.6 °C
• Refractive Index: 1.582
• PSA: 88.03000
• LogP: 2.52420
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Irgarol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H317-H410
• Warning Statement： P261-P272-P273-P280-P302+P352+P333+P313+P362+P364-P391-P501
• Hazardous Material transportation number：UN 3077
• WGK Germany：2
• Hazard Category Code： 43-50/53
• Safety Instruction： S36/37-S60-S61
• RTECS：XY5850675
• Hazardous Material Identification：
• HazardClass：9
• PackingGroup：III
• Toxicity：LC50 (96 hr in salt water) in mysid shrimp, inland silverside, sheepshead minnow (ng/l): 400000, 1580000, 3500000; LC50 (96 hr in fresh water) in rainbow trout, bluegill sunfish (ng/l): 790000, 2600000 (Hall)
• Safety Term：S36/37;S60;S61
• Packing Group：III
• Risk Phrases：R43; R50/53
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines 1,3,5-triazines Methylthio-s-triazines